Cas no 1559916-76-5 (1-({bicyclo2.2.1heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-({bicyclo2.2.1heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1559916-76-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6171761
• PubChem ID: 79552476
• Update Time: 2025-10-31

1-({bicyclo2.2.1heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo2.2.1heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine
• CS-0284930
• 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine
• EN300-1108115
• AKOS018108373
• 1559916-76-5
• 1-(Bicyclo[2.2.1]heptan-2-ylmethyl)-4-methyl-1h-pyrazol-3-amine

• Inchi： 1S/C12H19N3/c1-8-6-15(14-12(8)13)7-11-5-9-2-3-10(11)4-9/h6,9-11H,2-5,7H2,1H3,(H2,13,14)
• InChI Key： RLFWGUWPBBSUKM-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1CC2CCC1C2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-({bicyclo2.2.1heptan-2-yl}methyl)-4-methyl-1H-pyrazol-3-amine

Professional Introduction to 1-({

1-({

The structural composition of 1-({

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 1-({

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The unique structural features of 1-({

Recent studies have demonstrated that derivatives of pyrazole can modulate enzyme activity and receptor binding, making them valuable candidates for developing new drugs. The bicyclo[2.2.1]heptane moiety in 1-({

The synthesis of 1-({

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and confirm the identity of the compound before it is subjected to biological testing.

The biological evaluation of 1-{( )] heptan - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---yl)methyl}-4-methyl-lH-pyrazol--3-am ine involves in vitro assays that measure its interaction with various enzymes and receptors relevant to human health . Preliminary results have shown promising activity against several targets , including kinases and transcription factors , which are known to play crucial roles in disease pathogenesis .

One particularly intriguing finding is the compound's ability to inhibit certain kinases while exhibiting minimal toxicity towards healthy cells . This selectivity is critical for developing effective drugs that can target specific pathological processes without causing adverse side effects . Further research is ongoing to explore how modifications to the molecular structure can enhance this selectivity and improve overall efficacy.

The potential therapeutic applications of 1-{( )] heptan - - - - - - - - - - ---yl)methyl}-4-methyl-lH-pyrazol--3-am ine are vast . Inflammatory diseases , such as rheumatoid arthritis , have been identified as a prime area for intervention due to the compound's ability to modulate inflammatory pathways . Additionally , its interaction with neurological targets suggests that it may have applications in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease .

Cancer research has also benefited from the study of this compound . By interfering with key signaling pathways involved in tumor growth , l-{(bicyclo[ )] heptan ylm ethyl}-4-m ethyl-l H-p yrazol--3-am ine holds promise as an anticancer agent . Clinical trials are currently being planned to evaluate its effectiveness in humans , with hopes that it will provide a new treatment option for patients suffering from various types of cancer.

The development of novel pharmaceuticals is a complex process that requires collaboration among chemists , biologists , pharmacologists , and clinicians . The case of l-{(bicy clo [ ] he pt an ylm ethyl }]-4-m ethyl-l H-p y ra z ol--3-am ine exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery . By combining cutting-edge synthetic chemistry with rigorous biological testing , researchers are paving the way for new treatments that address unmet medical needs.

In conclusion , l-{(bicy clo [ ] he pt an ylm ethyl }]-4-m ethyl-l H-p y ra z ol--3-am ine (CAS No . 15599l6--76--5) represents a significant advancement in pharmaceutical research . Its unique structural features and promising biological activities make it a valuable tool for developing new drugs targeting various diseases . As further research continues , it is expected that this compound will play an increasingly important role in improving human health outcomes worldwide.